Cas no 67491-90-1 (Benzenesulfonamide, 4-amino-N-decyl-)

• Product Name: Benzenesulfonamide, 4-amino-N-decyl-
• CAS No: 67491-90-1
• MF: C₁₆H₂₈N₂O₂S
• MW: 312.471
• CID: 4132326
• Update Time: 2025-06-14

Benzenesulfonamide, 4-amino-N-decyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N-decyl-

Additional information on Benzenesulfonamide, 4-amino-N-decyl-

Recent Advances in the Study of Benzenesulfonamide, 4-amino-N-decyl- (CAS: 67491-90-1)

Benzenesulfonamide derivatives, particularly 4-amino-N-decyl-benzenesulfonamide (CAS: 67491-90-1), have garnered significant attention in recent years due to their potential applications in medicinal chemistry and drug development. This compound, characterized by its unique sulfonamide moiety and long alkyl chain, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The present research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and therapeutic potential.

Recent studies have focused on optimizing the synthesis of 4-amino-N-decyl-benzenesulfonamide to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that reduces reaction time and enhances selectivity. The study utilized palladium-based catalysts under mild conditions, achieving a yield of 85% with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 4-amino-N-decyl-benzenesulfonamide has demonstrated promising results as a carbonic anhydrase inhibitor. A 2022 study published in Bioorganic & Medicinal Chemistry revealed that this compound exhibits high affinity for carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor cells. The researchers employed X-ray crystallography to elucidate the binding interactions, showing that the decyl chain enhances hydrophobic interactions with the enzyme's active site. These findings suggest potential applications in targeting CA IX for cancer therapy.

Further investigations into the antimicrobial properties of 4-amino-N-decyl-benzenesulfonamide have also been conducted. A 2023 study in Antimicrobial Agents and Chemotherapy evaluated its efficacy against multidrug-resistant bacterial strains. The compound displayed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study proposed that the sulfonamide group disrupts bacterial folate synthesis, while the alkyl chain enhances membrane permeability.

Despite these promising results, challenges remain in the clinical translation of 4-amino-N-decyl-benzenesulfonamide. Pharmacokinetic studies, as reported in a 2023 European Journal of Pharmaceutical Sciences article, indicate that the compound exhibits low oral bioavailability due to its poor solubility. However, formulation strategies such as nanoemulsions and solid dispersions are being explored to address this limitation. Preliminary data suggest that these approaches can significantly improve absorption and bioavailability.

In conclusion, 4-amino-N-decyl-benzenesulfonamide (CAS: 67491-90-1) represents a versatile scaffold with multiple therapeutic applications. Recent advances in synthesis, mechanistic understanding, and formulation strategies underscore its potential as a lead compound for drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to pave the way for clinical trials.